![molecular formula C21H23N3O3S2 B2376045 (E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide CAS No. 325980-00-5](/img/structure/B2376045.png)
(E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Adjuvant Activity in Vaccines
A study by Saito et al. (2022) discusses the role of small molecule calcium channel activators, including compounds with aminothiazole scaffolds, in enhancing the adjuvant activity of vaccines. These molecules potentiate immune responses, particularly when used with Toll-like receptor 4 (TLR4) ligands. The compound 2D216, closely related to the chemical , was observed to enhance antigen-specific antibody responses in murine models and demonstrated the mechanism of action via intracellular Ca2+ elevation and nuclear translocation of the nuclear factor of activated T-cells (NFAT) (Saito et al., 2022).
Antimicrobial Activity
A study by Anuse et al. (2019) explores the synthesis and antimicrobial activity of substituted 2-aminobenzothiazoles derivatives, including compounds structurally similar to (E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide. These compounds showed good to moderate activity against bacterial and fungal microbial strains, indicating their potential as antimicrobial agents (Anuse et al., 2019).
Anti-Breast Cancer Activity
Al-Said et al. (2011) investigated a variety of novel compounds with a sulfone moiety, which showed significant in-vitro anticancer activity against the human breast cancer cell line MCF7. These findings suggest the potential application of such compounds in the treatment of breast cancer (Al-Said et al., 2011).
Enhancing Survival to Influenza Viral Challenge
Saito et al. (2021) studied a compound with a similar structure, noting its potential as a co-adjuvant in vaccines. This molecule, when combined with MPLA, a Toll-like receptor 4 (TLR4) agonist, enhanced antigen-specific IgG equivalent and protected mice from lethal influenza virus challenge (Saito et al., 2021).
Anti-Tuberculosis Activity
Jeankumar et al. (2013) designed and synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, showing promising activity against Mycobacterium tuberculosis (MTB), indicating potential use in the treatment of tuberculosis (Jeankumar et al., 2013).
Properties
IUPAC Name |
N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3S2/c1-15-6-11-18-19(14-15)28-21(23(18)2)22-20(25)16-7-9-17(10-8-16)29(26,27)24-12-4-3-5-13-24/h6-11,14H,3-5,12-13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWCCPOARDVYFFW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4)S2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.